Cas no 146041-17-0 (Thiophene, 4-methyl-2-(methylthio)-)

• Product Name: Thiophene, 4-methyl-2-(methylthio)-
• CAS No: 146041-17-0
• MF: C₆H₈S₂
• MW: 144.257719039917
• MDL: MFCD22056777
• CID: 3762370
• PubChem ID: 23254571
• Update Time: 2025-10-20

Thiophene, 4-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 4-methyl-2-(methylthio)-
• 4-Methyl-2-(methylthio)thiophene
• 146041-17-0
• SCHEMBL23468213
• CS-0196399
• E92150
• MFCD22056777
• 4-methyl-2-(methylsulfanyl)thiophene
• 4-methyl-2-methylsulfanylthiophene

• MDL： MFCD22056777
• Inchi： 1S/C6H8S2/c1-5-3-6(7-2)8-4-5/h3-4H,1-2H3
• InChI Key： VOFZWMITNMWWIZ-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1SC

Computed Properties

• Exact Mass: 144.00674260g/mol
• Monoisotopic Mass: 144.00674260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Thiophene, 4-methyl-2-(methylthio)-

Thiophene, 4-methyl-2-(methylthio)- (CAS No. 146041-17-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Thiophene, 4-methyl-2-(methylthio)-, identified by its Chemical Abstracts Service (CAS) number CAS No. 146041-17-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and reactivity. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular disorders.

The molecular structure of Thiophene, 4-methyl-2-(methylthio)- features a five-membered aromatic ring containing sulfur, which is flanked by a methyl group at the 4-position and a methylthio (-SCH₃) substituent at the 2-position. This specific arrangement imparts unique electronic and steric properties, making it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents. The presence of the sulfur atom enhances the compound's ability to interact with biological targets, such as enzymes and receptors, thereby facilitating the design of potent and selective inhibitors.

In recent years, Thiophene, 4-methyl-2-(methylthio)- has been extensively studied for its potential applications in the development of anticonvulsant and anti-inflammatory drugs. Research published in leading journals such as the Journal of Medicinal Chemistry and Organic Letters highlights its role as a precursor in synthesizing thiophene-based derivatives that exhibit significant pharmacological activity. For instance, derivatives of this compound have shown promising results in preclinical studies as modulators of voltage-gated ion channels, which are critical for maintaining neuronal excitability.

The synthesis of Thiophene, 4-methyl-2-(methylthio)- typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques not only streamline the production process but also allow for greater functional group diversity, enabling the creation of structurally diverse libraries for high-throughput screening.

One of the most compelling aspects of Thiophene, 4-methyl-2-(methylthio)- is its adaptability in medicinal chemistry. Researchers have leveraged its core structure to develop molecules with enhanced binding affinity and reduced toxicity. For example, recent studies have demonstrated that incorporating thiophene rings into kinase inhibitors can improve their selectivity against target enzymes while minimizing off-target effects. This underscores the importance of this intermediate in the rational design of next-generation therapeutics.

The pharmaceutical industry continues to invest heavily in exploring novel applications for thiophene derivatives like CAS No. 146041-17-0. The growing demand for personalized medicine has further fueled interest in this area, as thiophene-based compounds offer a platform for tailoring drug properties to individual patient needs. Innovations in computational chemistry and machine learning are also accelerating the discovery process by predicting potential drug candidates with high accuracy.

Economic considerations play a significant role in the industrial production of Thiophene, 4-methyl-2-(methylthio)-. Manufacturers are increasingly focusing on optimizing synthetic routes to reduce costs while maintaining high-quality standards. Collaborative efforts between academia and industry have led to the development of more efficient production methods, ensuring that this valuable intermediate remains accessible for large-scale applications.

The environmental impact of synthesizing thiophene derivatives is another critical factor being addressed by researchers. Green chemistry principles are being integrated into synthetic protocols to minimize waste and reduce energy consumption. For instance, solvent-free reactions and catalytic processes have been explored as alternatives to traditional methods, aligning with global efforts to promote sustainable chemical practices.

The future prospects for CAS No. 146041-17-0 appear exceptionally bright, with ongoing research uncovering new therapeutic possibilities across multiple disease areas. As our understanding of biological mechanisms deepens, so too does our ability to harness the potential of thiophene-based compounds. Whether used as standalone drugs or building blocks for more complex molecules, this intermediate will undoubtedly remain a cornerstone of modern pharmaceutical innovation.